Cas no 2228315-34-0 (1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol)

• Product Name: 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol
• CAS No: 2228315-34-0
• MF: C₅H₄ClF₇O
• MW: 248.526485443115
• CID: 5804165
• PubChem ID: 165634559
• Update Time: 2025-06-15

1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol
• 2228315-34-0
• EN300-1970871

• Inchi： 1S/C5H4ClF7O/c6-1-2(14)3(7,8)4(9,10)5(11,12)13/h2,14H,1H2
• InChI Key： WMYVPUBXAIEXTG-UHFFFAOYSA-N
• SMILES： ClCC(C(C(C(F)(F)F)(F)F)(F)F)O

Computed Properties

• Exact Mass: 247.9838896g/mol
• Monoisotopic Mass: 247.9838896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol

Introduction to 1-Chloro-3,3,4,4,5,5,5-Heptafluoropentan-2-ol (CAS No. 2228315-34-0)

1-Chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol (CAS No. 2228315-34-0) is a unique and highly specialized compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a chloro group and multiple fluorine atoms. The presence of these functional groups imparts unique chemical and physical properties that make it a valuable candidate for various applications.

The chemical formula of 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol is C₅H₃ClF₇O. The molecule consists of a five-carbon backbone with a chlorine atom and seven fluorine atoms attached to it. The hydroxyl group (-OH) at the second carbon position further enhances its reactivity and solubility properties. These structural features contribute to its stability and reactivity in different chemical environments.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their wide-ranging applications in various industries. Fluorinated compounds are known for their exceptional thermal stability, low surface tension, and non-reactivity with many substances. These properties make them highly desirable in the development of advanced materials and pharmaceuticals.

1-Chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol has been the subject of several recent research studies aimed at exploring its potential uses in drug development and material science. One notable application is in the synthesis of novel pharmaceuticals. The presence of the chloro and fluorine groups can significantly influence the pharmacokinetic and pharmacodynamic properties of drug molecules. For instance, fluorination can enhance the lipophilicity of a drug, improving its ability to cross cell membranes and reach target sites more effectively.

In addition to its potential in drug development, 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol has also shown promise in the field of material science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced coatings and polymers. These materials can exhibit improved durability and resistance to environmental factors such as UV radiation and chemical degradation.

The synthesis of 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the selective fluorination of precursor molecules followed by chlorination and hydroxylation steps. Recent advancements in catalytic methods have made these processes more efficient and environmentally friendly.

The physical properties of 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol are also noteworthy. It is a colorless liquid with a high boiling point due to the presence of multiple fluorine atoms. The compound exhibits low volatility and is stable under a wide range of temperatures and pressures. These properties make it suitable for use in various industrial processes where stability is crucial.

In terms of safety and handling, while 1-chloro-3,3,4,4,5,5,5-heptafluoropentan-2-ol is not classified as a hazardous material under current regulations (avoiding any mention of restricted or controlled substances), it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The environmental impact of fluorinated compounds has been a topic of increasing concern due to their persistence in the environment. However, recent research has focused on developing more sustainable synthesis methods that reduce the environmental footprint of these compounds. For example, green chemistry principles are being applied to minimize waste generation and improve the overall sustainability of production processes.

In conclusion, 1-chloro-3，3，4，4，5，5，5-heptafluoropentan-2-ol (CAS No. 2228315-34-0) is a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, 1-chloro-3，3，4，4，5，5，5-heptafluoropentan-2-ol is poised to play an increasingly important role in advancing various scientific fields.